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For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical overview of the mechanism of action of JYQ-
164, a novel small molecule inhibitor. The information is compiled from publicly available
research, focusing on its molecular target, mode of inhibition, and cellular effects. This guide is
intended to serve as a resource for researchers and professionals in the fields of drug
discovery and development.

Core Mechanism of Action

JYQ-164 is a potent and selective inhibitor of Parkinson's disease protein 7 (PARK7), also
known as DJ-1.[1][2][3][4][5] PARKY is a multifunctional protein implicated in a variety of
cellular processes, including antioxidant stress response, and has been linked to pathologies
such as Parkinson's disease and cancer.[4][5]

The primary mechanism of action of JYQ-164 is through the covalent and selective targeting of
the Cysteine 106 (Cys106) residue within the active site of PARK7.[1][2][3][4][5] This covalent
modification irreversibly inhibits the enzymatic activity of PARK7. The high selectivity of JYQ-
164 for PARK7 minimizes off-target effects, making it a valuable tool for studying PARK7
biology and a promising candidate for therapeutic development.

Quantitative Data Summary
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The inhibitory potency of JYQ-164 against PARK7 has been quantified in biochemical assays.
The following table summarizes the key quantitative data available for JYQ-164 and a related,
less potent inhibitor, JYQ-88.

Compound Target IC50 (nM) Notes

5-fold more potent
JYQ-164 PARK7 (DJ-1) 21 than JYQ-88.[1][2][3]
[4]

A previously reported

JYQ-88 PARK?7 (DJ-1) 120 S
inhibitor.[4]

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the mechanism of action of JYQ-164 and a typical
experimental workflow for its characterization.

Signaling Pathway of JYQ-164 Inhibition of PARK7?
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Experimental Characterization of JYQ-164
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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